Cas no 91748-22-0 (5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole)

5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole structure
91748-22-0 structure
Product Name:5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole
CAS No:91748-22-0
MF:C14H9F3N4
MW:290.243272542953
CID:2845285
PubChem ID:71328462
Update Time:2025-04-21

5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole
    • DTXSID70757413
    • 91748-22-0
    • Inchi: 1S/C14H9F3N4/c15-14(16,17)10-7-5-9(6-8-10)11-3-1-2-4-12(11)13-18-20-21-19-13/h1-8H,(H,18,19,20,21)
    • InChI Key: XIWDDBIVCWTYDD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1=CC=CC=C1C1N=NNN=1)(F)F

Computed Properties

  • Exact Mass: 290.07793079Da
  • Monoisotopic Mass: 290.07793079Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.5Ų
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